(3-(Benzyloxy)-2-fluorophenyl)methanol

• IUPAC Name: (2-fluoro-3-phenylmethoxyphenyl)methanol
• InChI: InChI=1S/C14H13FO2/c15-14-12(9-16)7-4-8-13(14)17-10-11-5-2-1-3-6-11/h1-8,16H,9-10H2
• InChI Key: UNCYCYBDJMFKQE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2F)CO
• Molecular Formula: C14H13FO2
• Molecular Weight: 232.25 g/mol

Description

(3-(Benzyloxy)-2-fluorophenyl)methanol, also known as 3-fluorobenzyl alcohol, is an important organic compound used in a variety of scientific research applications. It is a colorless liquid with a boiling point of 229.8 °C and a melting point of -27.9 °C. It has a molecular formula of C9H10FO and a molecular weight of 163.17 g/mol. It is soluble in water and organic solvents, such as ethanol and methanol. It is used in a variety of scientific research applications, including synthesis, drug development, and biochemistry.

Scientific Research Applications

3-Fluorobenzyl alcohol has a variety of scientific research applications. It is used as an intermediate in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and dyes. It is also used as a building block for the synthesis of other organic compounds, such as esters, amines, and amides. In addition, (3-(Benzyloxy)-2-fluorophenyl)methanolyl alcohol is used in the synthesis of fluorinated polymers, which are used in a variety of applications, such as medical devices, electrical components, and fuel cells.

Mechanism of Action

Target of Action

Compounds with similar structures, such as benzylic halides, typically react via an sn1 pathway, via the resonance-stabilized carbocation .

Mode of Action

The mode of action of (3-(Benzyloxy)-2-fluorophenyl)methanol is likely to involve interactions with its targets through a process known as Suzuki–Miyaura (SM) cross-coupling . This process involves the formation of carbon–carbon bonds, with the compound acting as an organoboron reagent .

Biochemical Pathways

Similar compounds have been implicated in reactions at the benzylic position, involving free radical bromination, nucleophilic substitution, and oxidation .

Pharmacokinetics

Similar compounds have been shown to exhibit glucose-dependent insulin secretion in rats following intravenous administration .

Result of Action

Given its potential involvement in suzuki–miyaura cross-coupling, it may contribute to the formation of carbon–carbon bonds, which are fundamental to many biological processes .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the carbon footprint of methanol, an organic compound used in the production of similar compounds, depends on the feedstock and the production pathway . Additionally, the production of green fuels like methanol is influenced by renewable energy sources, positioning the global transition in the landscape of sustainable energy .

Advantages and Limitations for Lab Experiments

The advantages of using (3-(Benzyloxy)-2-fluorophenyl)methanolyl alcohol in laboratory experiments include its low cost and availability, its solubility in a variety of solvents, and its stability in a variety of pH ranges. In addition, (3-(Benzyloxy)-2-fluorophenyl)methanolyl alcohol is non-toxic and non-irritating. The main limitation of using (3-(Benzyloxy)-2-fluorophenyl)methanolyl alcohol in laboratory experiments is its flammability. It should be handled with care and stored in a cool, dry place away from sources of heat and ignition.

Future Directions

There are several potential future directions for research into (3-(Benzyloxy)-2-fluorophenyl)methanolyl alcohol. One potential direction is to investigate the biochemical and physiological effects of (3-(Benzyloxy)-2-fluorophenyl)methanolyl alcohol on human cells. Another potential direction is to investigate the mechanism of action of (3-(Benzyloxy)-2-fluorophenyl)methanolyl alcohol in order to better understand its effects on enzymes and drug metabolism. Additionally, further research into the synthesis of (3-(Benzyloxy)-2-fluorophenyl)methanolyl alcohol could lead to improved methods of synthesis and improved yields. Finally, research into the potential applications of (3-(Benzyloxy)-2-fluorophenyl)methanolyl alcohol could lead to the development of new pharmaceuticals, pesticides, and dyes.

Synthesis Methods

3-Fluorobenzyl alcohol can be synthesized by several different methods. The most common method involves the reaction of benzyl bromide and potassium fluoride in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction produces (3-(Benzyloxy)-2-fluorophenyl)methanolyl alcohol and potassium bromide as the byproducts. Other methods of synthesis include the reaction of benzyl chloride and potassium fluoride, and the reaction of benzyl bromide and sodium fluoride.